Cas no 313471-12-4 (butyl 2-({6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl}oxy)acetate)

• Product Name: butyl 2-({6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl}oxy)acetate
• CAS No: 313471-12-4
• MF: C₁₉H₂₂O₅
• MW: 330.374986171722
• CID: 5915166
• PubChem ID: 1637839
• Update Time: 2025-05-19

butyl 2-({6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl}oxy)acetate Chemical and Physical Properties

Names and Identifiers

• butyl 2-({6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl}oxy)acetate
• butyl 2-[(6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-3-yl)oxy]acetate
• butyl 2-({6-oxo-6H,7H,8H,9H,10H-cyclohexa[c]chromen-3-yl}oxy)acetate
• SR-01000442972-1
• Butyl 2-[(7,8,9,10-tetrahydro-6-oxo-6H-dibenzo[b,d]pyran-3-yl)oxy]acetate
• F0398-0471
• CCG-17171
• 313471-12-4
• BUTYL ((6-OXO-7,8,9,10-TETRAHYDRO-6H-BENZO(C)CHROMEN-3-YL)OXY)ACETATE
• ChemDiv1_022450
• HMS650M10
• SR-01000442972
• DTXSID901148363
• butyl 2-((6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy)acetate
• AKOS000522268
• Z56776333
• butyl [(6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl)oxy]acetate
• Acetic acid, 2-[(7,8,9,10-tetrahydro-6-oxo-6H-dibenzo[b,d]pyran-3-yl)oxy]-, butyl ester

• Inchi： 1S/C19H22O5/c1-2-3-10-22-18(20)12-23-13-8-9-15-14-6-4-5-7-16(14)19(21)24-17(15)11-13/h8-9,11H,2-7,10,12H2,1H3
• InChI Key： ABUJHLJWWDPIEW-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)COC1C=C2OC(=O)C3CCCCC=3C2=CC=1

Computed Properties

• Exact Mass: 330.14672380g/mol
• Monoisotopic Mass: 330.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 496.6±45.0 °C(Predicted)

Additional information on butyl 2-({6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl}oxy)acetate

Butyl 2-({6-Oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl}oxy)acetate: A Comprehensive Overview

Butyl 2-({6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl}oxy)acetate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of chromen derivatives, which are known for their diverse biological activities and industrial relevance. The molecular structure of this compound incorporates a chromen core, which is a fused heterocyclic system consisting of a benzene ring and a pyran ring connected at the 2 and 3 positions. This chromen core is further functionalized with an oxyacetic acid moiety at the 3-position and an ethyl butyl ester group at the 2-position, enhancing its chemical reactivity and biological potential.

The synthesis of Butyl 2-({6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl}oxy)acetate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The chromen core is typically synthesized through condensation reactions involving resorcinol and α-haloketones or through cyclization of appropriately substituted benzaldehyde derivatives. The subsequent introduction of the oxyacetic acid group involves nucleophilic substitution reactions, where the hydroxyl group of the chromen core reacts with an esterifying agent to form the desired ether linkage. Finally, the ethyl butyl ester group is introduced through esterification reactions, which are catalyzed by acid or base catalysts. This synthetic route highlights the compound's complexity and the expertise required in its preparation.

In recent years, Butyl 2-({6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl}oxy)acetate has been studied for its potential pharmacological effects. The chromen scaffold is well-documented for its antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress. This makes it a promising candidate for applications in anti-inflammatory and neuroprotective therapies. Additionally, studies have suggested that this compound may exhibit antimicrobial properties due to its structural similarity to known bioactive molecules. The presence of multiple functional groups in its structure allows for further derivatization and customization, enabling researchers to fine-tune its biological activity for specific therapeutic targets.

The chemical stability of Butyl 2-({6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl}oxy)acetate under various conditions is another critical aspect that has been extensively investigated. Researchers have examined its solubility in different solvents and its degradation profile under UV light and elevated temperatures. These studies are crucial for determining the compound's shelf life and its suitability for formulation in pharmaceutical products. Furthermore, understanding its stability helps in optimizing storage conditions and transportation protocols to maintain its integrity throughout the supply chain.

The pharmacokinetic behavior of Butyl 2-({6-oxo-6H,7H,8H,9H,10H-cyclohexacchromen-3-yl}oxy)acetate has also been a focus of recent research. Studies have explored its absorption, distribution, metabolism, and excretion (ADME) profiles in various animal models. These investigations have provided valuable insights into how the compound interacts with biological systems and how it can be optimized for better bioavailability and target specificity. For instance, modifications to the ester groups have been found to significantly influence its metabolic pathways and excretion rates. Such findings are essential for developing effective dosage regimens and minimizing potential side effects.

The potential applications of Butyl 2-({6-oxo-6H,7H,